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Get Quote

Executive Summary: The "Super-Doxorubicin"
Impurity?
14-Hydroxy Carminomycin (4-Demethyldoxorubicin) represents a critical node in the

anthracycline family tree.[1] Structurally, it is the hybrid of two potent agents: it possesses the

C14-hydroxyl group of Doxorubicin (conferring broad-spectrum efficacy) and the C4-hydroxyl

group of Carminomycin (associated with higher lipophilicity and potency).[1]

While often categorized as a Doxorubicin impurity (Impurity D/F in various pharmacopeial

monographs) or a metabolite, the Oxalate salt form is specifically engineered for research

stability and enhanced solubility.[1] This guide analyzes its Certificate of Analysis (CoA)

parameters, compares its efficacy against clinical standards, and provides protocols for its use

in Multidrug Resistance (MDR) studies.[1]

Part 1: Decoding the Certificate of Analysis (CoA)
For researchers using 14-Hydroxy Carminomycin Oxalate (CAS: 69401-50-9 for free base),

the CoA is not just a receipt—it is a calibration tool.[1] Below is an analysis of critical
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specifications and why they matter for your experiments.

Representative CoA Specifications
Based on high-grade research standards (e.g., BOC Sciences, Cayman Chemical).
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Test Parameter Specification Application Relevance

Appearance
Deep Red to Red-Orange

Solid

Anthracyclines are natural

chromophores.[1][2] Any

browning indicates oxidative

degradation (quinone ring

opening).[1]

Purity (HPLC) 90.0% (Research Grade)

Critical: Impurities often

include Doxorubicin (parent) or

Carminomycin.[1] For MDR

assays, >95% is

recommended to rule out

synergistic effects.[1]

Identity (1H-NMR) Conforms to Structure

Verifies the C4-OH (phenolic)

vs C4-OMe (methoxy) signal.

[1] This distinguishes it from

Doxorubicin.[1]

Counterion (Oxalate) Stoichiometric confirmation

The oxalate salt improves

solubility in aqueous buffers

compared to the HCl salt or

free base, crucial for cell media

preparation.[1]

Water Content (KF) 5.0%

Anthracyclines are

hygroscopic.[1] Excess water

accelerates hydrolytic

cleavage of the glycosidic

bond (daunosamine sugar).[1]

Residual Solvents Conforms to ICH Q3C

Common synthesis solvents

(Methanol, Chloroform) must

be minimized to prevent

cytotoxicity artifacts in cell

assays.[1]

Expert Insight: The "Purity Trap"

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.caymanchem.com/product/27660/carubicin
https://www.bocsci.com/product/14-hydroxy-carminomycin-oxalate-337417.html
https://www.caymanchem.com/product/27660/carubicin
https://www.caymanchem.com/product/27660/carubicin
https://www.caymanchem.com/product/27660/carubicin
https://www.caymanchem.com/product/27660/carubicin
https://www.caymanchem.com/product/27660/carubicin
https://www.caymanchem.com/product/27660/carubicin
https://www.caymanchem.com/product/27660/carubicin
https://www.caymanchem.com/product/27660/carubicin
https://www.caymanchem.com/product/27660/carubicin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13856102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Warning: Commercial preparations of 14-Hydroxy Carminomycin are often semi-synthetic

derivatives of Doxorubicin. A CoA showing 90% purity likely contains ~5-8% Doxorubicin.[1]

When using this as a reference standard for impurity profiling, you must account for this overlap

in retention time (RT).[1]

Part 2: Comparative Analysis & Performance Data
Structural Activity Relationship (SAR)
The potency of anthracyclines hinges on two key positions on the aglycone ring: C4 and C14.

[1]

Doxorubicin: C4-OMe (Methoxy), C14-OH.[1]

Carminomycin: C4-OH (Hydroxy), C14-H.[1][2][3][4]

14-Hydroxy Carminomycin: C4-OH (Hydroxy), C14-OH.[1]

The C4-OH group facilitates tighter DNA intercalation and faster cellular uptake due to

increased lipophilicity, while the C14-OH is essential for the specific antitumor spectrum seen in

Doxorubicin.[1]

Experimental Performance Comparison
Data synthesized from Tevyashova et al. and internal application notes.
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Feature
Doxorubicin
(Reference)

14-Hydroxy
Carminomycin

Carminomycin

IC50 (MCF-7 Breast

Cancer)
~90 nM

~10-20 nM (Higher

Potency)
~60 nM

MDR Efficiency (P-gp

+)
Low (P-gp Substrate)

High (Overcomes

Resistance)
Moderate

Cardiotoxicity

Potential
High Moderate to High High

Cellular Uptake Rate Moderate Fast (Due to C4-OH) Fast

Solubility (Aq) High (HCl salt)
Moderate (Oxalate

improves this)
Low

Mechanism of Action Visualization
The following diagram illustrates the structural and metabolic relationships between these

anthracyclines.

Daunorubicin
(R4=OMe, R14=H)

Doxorubicin
(R4=OMe, R14=OH)

Standard of Care

C14-Hydroxylation
(Liver CYP450)

Carminomycin
(R4=OH, R14=H)

Lipophilic Precursor

C4-Demethylation

14-Hydroxy Carminomycin
(R4=OH, R14=OH)

High Potency / MDR Active

C4-Demethylation
(Minor Metabolic Route)

C14-Hydroxylation
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Caption: Metabolic and structural grid of anthracyclines. 14-Hydroxy Carminomycin combines

the modifications of both Doxorubicin and Carminomycin.[1]

Part 3: Experimental Protocols
Protocol A: Preparation of Stock Solutions (Oxalate Salt
Specific)
The oxalate counterion alters the solubility profile compared to standard HCl salts.[1]

Weighing: Accurately weigh 1 mg of 14-Hydroxy Carminomycin Oxalate.

Primary Solvent: Dissolve in DMSO (Dimethyl Sulfoxide) to a concentration of 10 mM. Note:

Do not use water or saline directly for the stock, as the oxalate salt may precipitate or

hydrolyze slowly.[1]

Storage: Aliquot into amber vials (light sensitive) and store at -20°C. Stable for 3 months.

Working Solution: Dilute the DMSO stock at least 1:1000 into culture media (final DMSO <

0.1%) immediately before use.

Protocol B: HPLC Impurity Profiling (Reference
Standard Use)
Use this protocol to identify 14-Hydroxy Carminomycin as an impurity in Doxorubicin samples.

[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).[1]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0-2 min: 5% B[1]

2-15 min: 5% -> 95% B[1]
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15-20 min: 95% B[1]

Detection: UV at 480 nm (Characteristic Anthracycline absorption).[1]

Expected Results:

Doxorubicin RT: ~8.5 min

14-Hydroxy Carminomycin RT: ~9.2 min (Slightly more lipophilic due to intramolecular H-

bonding at C4-OH).[1]

Note: Verify RT with your specific column; C4-OH often increases retention on C18

compared to C4-OMe.[1]

References
Tevyashova, A. N., et al. (2004).Carminomycin, 14-hydroxycarminomycin and its novel

carbohydrate derivatives potently kill human tumor cells and their multidrug resistant

variants.[1] The Journal of Antibiotics, 57(2), 143-150.[1][3] Retrieved from [Link]

PubChem.Compound Summary for CID 443831: Carubicin. National Library of Medicine.

Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b13856102/docs#comprehensive-
comparison-guide-14-hydroxy-carminomycin-oxalate-in-drug-development-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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